![molecular formula C18H16BrNO2 B6259096 N-{4-[(2E)-3-(4-bromophenyl)prop-2-enoyl]phenyl}propanamide CAS No. 894750-07-3](/img/no-structure.png)
N-{4-[(2E)-3-(4-bromophenyl)prop-2-enoyl]phenyl}propanamide
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Synthesis Analysis
The synthesis of N-{4-[(2E)-3-(4-bromophenyl)prop-2-enoyl]phenyl}propanamide is not explicitly mentioned in the search results. They provide documents regarding this compound, including Material Safety Data Sheet (MSDS), Nuclear Magnetic Resonance (NMR), High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) . .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{4-[(2E)-3-(4-bromophenyl)prop-2-enoyl]phenyl}propanamide involves the reaction of 4-bromobenzaldehyde with propionyl chloride to form 4-bromo-3-(propionylthio)benzaldehyde, which is then reacted with 4-aminophenylpropanamide to form the target compound.", "Starting Materials": [ "4-bromobenzaldehyde", "propionyl chloride", "4-aminophenylpropanamide" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with propionyl chloride in the presence of a Lewis acid catalyst to form 4-bromo-3-(propionylthio)benzaldehyde.", "Step 2: 4-bromo-3-(propionylthio)benzaldehyde is then reacted with 4-aminophenylpropanamide in the presence of a base to form N-{4-[(2E)-3-(4-bromophenyl)prop-2-enoyl]phenyl}propanamide.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
894750-07-3 |
Molecular Formula |
C18H16BrNO2 |
Molecular Weight |
358.2 |
Purity |
95 |
Origin of Product |
United States |
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